Cas no 2229175-16-8 ({2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 2229175-16-8
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6541552
• PubChem ID: 165631470
• Update Time: 2025-07-18

{2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine
• {[2-methoxy-3-(trifluoromethyl)phenyl]methyl}hydrazine
• EN300-1941894
• 2229175-16-8

• Inchi： 1S/C9H11F3N2O/c1-15-8-6(5-14-13)3-2-4-7(8)9(10,11)12/h2-4,14H,5,13H2,1H3
• InChI Key： OYTGHWKRWGORJN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CNN)=C1OC)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine

Introduction to {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2229175-16-8)

{2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2229175-16-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of both a methoxy group and a trifluoromethyl group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine consists of a phenyl ring substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 3-position, followed by a hydrazine moiety attached to the methyl group. This configuration not only enhances its reactivity but also opens up numerous possibilities for further functionalization. The hydrazine group is particularly noteworthy, as it is commonly employed in the synthesis of hydrazide derivatives, which are crucial in drug development.

In recent years, there has been a surge in research focused on the development of novel pharmaceutical agents with enhanced efficacy and reduced side effects. {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine has emerged as a key intermediate in this pursuit. Its ability to undergo various chemical transformations makes it an attractive candidate for the synthesis of bioactive molecules. For instance, it can be readily converted into hydrazide compounds, which are known to exhibit inhibitory effects on several enzymatic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine is its role in the development of anticancer agents. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity to biological targets. This property has been leveraged in the design of small-molecule inhibitors that target specific kinases involved in tumor growth and progression. Studies have demonstrated that hydrazine derivatives, when incorporated into drug molecules, can effectively disrupt signaling pathways that promote cancer cell proliferation.

The pharmaceutical industry has shown considerable interest in this compound due to its versatility and potential therapeutic applications. Researchers are exploring its utility in the synthesis of novel antiviral and anti-inflammatory agents as well. The methoxy group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility makes {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine a valuable building block in medicinal chemistry.

Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis. This is particularly important for pharmaceutical applications where purity and yield are critical factors. The ability to produce high-purity batches of {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine ensures that subsequent synthetic steps can be carried out efficiently without interference from impurities.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies highlight the potential of {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine as a lead compound for developing new therapeutic agents.

In conclusion, {2-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2229175-16-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate with broad applications in drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in the discovery and synthesis of next-generation pharmaceuticals.